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Compound of Interest

Compound Name: Isopropyl phenylacetate

Cat. No.: B1583399 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

handling Isopropyl phenylacetate, including detailed operational and disposal plans.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Isopropyl
phenylacetate and occupational exposure limits for similar compounds.

Property Value
Reference
Compounds

Occupational
Exposure Limits
(TWA)

Molecular Formula C₁₁H₁₄O₂ Ethyl Acetate 400 ppm

Molecular Weight 178.23 g/mol Isopropyl Acetate 250 ppm

Flash Point
107.22 °C (225.00 °F)

[1]
n-Propyl Acetate 200 ppm

Boiling Point
238-253 °C at 760

mmHg
n-Butyl Acetate 150 ppm

Specific Gravity 1.001 at 25 °C[1] Isobutyl Acetate 150 ppm

Solubility in Water Insoluble[2] Methyl Acetate 200 ppm
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Note: No specific occupational exposure limits have been established for Isopropyl
phenylacetate. The provided limits for other acetate esters should be used as a conservative

guideline for ensuring a safe working environment.

Operational Plan for Handling Isopropyl
Phenylacetate
This procedural guidance outlines the step-by-step process for the safe handling of Isopropyl
phenylacetate in a laboratory setting.

Preparation and Engineering Controls
Ventilation: Always handle Isopropyl phenylacetate in a well-ventilated area, preferably

within a chemical fume hood to minimize the accumulation of vapors.[3][4]

Ignition Sources: As a combustible liquid, ensure that there are no open flames, hot

surfaces, or other potential ignition sources in the vicinity.[3][4][5] Use spark-proof tools and

explosion-proof equipment where necessary.[6]

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is readily

available and in good condition.

Required Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[7]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).

Skin Protection: A lab coat or chemical-resistant apron is required to protect against skin

contact.[4]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator with an organic vapor cartridge.[1]

Handling Procedure
Container Inspection: Before use, inspect the container for any signs of damage or leaks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1583399?utm_src=pdf-body
https://www.benchchem.com/product/b1583399?utm_src=pdf-body
https://www.benchchem.com/product/b1583399?utm_src=pdf-body
https://www.benchchem.com/product/b1583399?utm_src=pdf-body
https://www.benchchem.com/product/b1583399?utm_src=pdf-body
https://www.benchchem.com/product/b1583399?utm_src=pdf-body
https://www.benchchem.com/product/b1583399?utm_src=pdf-body
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.thegoodscentscompany.com/data/rw1004471.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispensing: When transferring Isopropyl phenylacetate, do so carefully to avoid splashing.

For transfers from large containers (greater than five gallons), ensure proper bonding and

grounding to prevent static discharge.[3][5]

Heating: If heating is required, use a water bath, heating mantle, or other controlled heating

source. Never use an open flame.[3][4][5]

Storage: Keep containers tightly closed when not in use and store in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents, acids, and

bases.[7][8]

Spill and Emergency Procedures
Small Spills:

Remove all ignition sources from the area.[2]

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,

or earth.[7]

Collect the absorbent material and spilled chemical into a sealable, vapor-tight plastic bag

for disposal.[2]

Clean the spill area with 60-70% ethanol followed by soap and water.

Large Spills:

Evacuate the area immediately.

Alert your institution's emergency response team.

Provide ventilation to the area if it is safe to do so.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention.
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.

Disposal Plan
Proper disposal of Isopropyl phenylacetate and associated waste is crucial to ensure

environmental protection and regulatory compliance.

Waste Collection
Collect all waste containing Isopropyl phenylacetate, including contaminated PPE and spill

cleanup materials, in a designated and properly labeled hazardous waste container.[9][10]

The container must be compatible with the chemical and have a secure, leak-proof closure.

[7][9]

Do not mix Isopropyl phenylacetate waste with incompatible chemicals.

Waste Storage
Store the hazardous waste container in a designated satellite accumulation area that is close

to the point of generation and under the supervision of laboratory personnel.[6][10]

The storage area must be well-ventilated and clearly marked with a hazardous waste sign.[6]

[9]

Ensure secondary containment is used to prevent spills.[7]

Waste Disposal
All chemical waste must be disposed of through your institution's designated hazardous

waste management program.
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Disposal in the regular trash or down the sewer system is strictly prohibited.[7][9]

Follow all local, state, and federal regulations for hazardous waste disposal, which may

include specific documentation and labeling requirements.[6][7][11]

Experimental Workflow and Safety Relationships
The following diagrams illustrate the logical flow of safe handling procedures and the

relationship between hazards and protective measures.
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Safe Handling Workflow for Isopropyl Phenylacetate
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Caption: A workflow for the safe handling of Isopropyl phenylacetate.
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Hazard and Control Relationships
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Caption: Relationships between hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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